Cas no 1807270-65-0 (Ethyl 6-chloro-2-cyano-3-ethylbenzoate)

• Product Name: Ethyl 6-chloro-2-cyano-3-ethylbenzoate
• CAS No: 1807270-65-0
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4947859
• Update Time: 2025-06-11

Ethyl 6-chloro-2-cyano-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-cyano-3-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-8-5-6-10(13)11(9(8)7-14)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： MDVQKPPAFZZWGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1C(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-chloro-2-cyano-3-ethylbenzoate

Ethyl 6-chloro-2-cyano-3-ethylbenzoate (CAS No. 1807270-65-0): A Comprehensive Overview

Ethyl 6-chloro-2-cyano-3-ethylbenzoate (CAS No. 1807270-65-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various synthetic pathways and biological studies. The molecular structure of Ethyl 6-chloro-2-cyano-3-ethylbenzoate consists of a benzoate core substituted with chloro, cyano, and ethyl groups, which contribute to its diverse reactivity and potential applications.

The significance of this compound in modern research is underscored by its utility as an intermediate in the synthesis of more complex molecules. Specifically, the presence of the cyano group provides a site for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility makes Ethyl 6-chloro-2-cyano-3-ethylbenzoate a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the compound's role in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. For instance, researchers have leveraged the reactivity of the cyano group to introduce nitrogen-rich heterocycles, such as pyridines and pyrimidines, into the molecular scaffold. These modifications have led to the discovery of compounds with enhanced pharmacological profiles, including improved binding affinity and reduced toxicity.

In addition to its synthetic utility, Ethyl 6-chloro-2-cyano-3-ethylbenzoate has been explored for its potential biological activities. Preliminary studies suggest that derivatives of this compound exhibit promising effects in modulating various biological pathways. For example, certain analogs have shown inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. These findings underscore the compound's potential as a lead molecule for drug discovery efforts.

The chemical properties of Ethyl 6-chloro-2-cyano-3-ethylbenzoate also make it a suitable candidate for investigating reaction mechanisms and catalytic processes. Its stability under various conditions allows for detailed mechanistic studies, which are essential for optimizing synthetic routes and understanding electronic interactions at the molecular level. Such insights are crucial for advancing both academic research and industrial applications.

The pharmaceutical industry has taken note of these developments, with several companies incorporating Ethyl 6-chloro-2-cyano-3-ethylbenzoate into their research pipelines. Collaborative efforts between academia and industry have led to innovative approaches in drug design, leveraging the compound's structural features to develop next-generation therapeutics. These collaborations highlight the compound's importance as a key intermediate in modern medicinal chemistry.

The synthesis of Ethyl 6-chloro-2-cyano-3-ethylbenzoate itself is a testament to the progress made in organic synthesis techniques. Modern methodologies enable high-yield production with minimal environmental impact, aligning with global sustainability goals. The optimization of synthetic routes not only improves efficiency but also enhances scalability, making it more feasible for large-scale applications.

Looking ahead, the future prospects for Ethyl 6-chloro-2-cyano-3-ethylbenzoate appear promising, with ongoing research uncovering new applications and derivatives. The integration of computational chemistry and artificial intelligence is expected to further accelerate the discovery process, identifying novel analogs with enhanced properties through virtual screening and molecular modeling.

In conclusion, Ethyl 6-chloro-2-cyano-3-ethylbenzoate (CAS No. 1807270-65-0) represents a significant advancement in chemical research, offering versatile applications across multiple disciplines. Its role as an intermediate in synthetic chemistry and its potential biological activities make it a cornerstone in modern drug discovery efforts. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and chemical sciences.